Cas no 1955547-40-6 ((1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride)
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediamine, N2-(2,2-difluoroethyl)-, hydrochloride (1:2)
- (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride
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- MDL: MFCD30180881
- Inchi: 1S/C5H12F2N2.ClH/c1-4(2-8)9-3-5(6)7;/h4-5,9H,2-3,8H2,1H3;1H
- InChI Key: DFCKHUKVKZVKPX-UHFFFAOYSA-N
- SMILES: C(C)(CN)NCC(F)F.Cl
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-297605-1g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 1g |
$1157.0 | 2023-09-06 | ||
| Enamine | EN300-297605-5g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 5g |
$3355.0 | 2023-09-06 | ||
| Enamine | EN300-297605-10g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 10g |
$4974.0 | 2023-09-06 | ||
| Ambeed | A1088743-1g |
(1-Aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 95% | 1g |
$841.0 | 2024-04-22 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016425-1g |
(1-Aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 95% | 1g |
¥5775.0 | 2023-03-19 | |
| Enamine | EN300-297605-0.05g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 95.0% | 0.05g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-297605-0.1g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 95.0% | 0.1g |
$1019.0 | 2025-03-19 | |
| Enamine | EN300-297605-0.25g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 95.0% | 0.25g |
$1065.0 | 2025-03-19 | |
| Enamine | EN300-297605-0.5g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 95.0% | 0.5g |
$1111.0 | 2025-03-19 | |
| Enamine | EN300-297605-1.0g |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride |
1955547-40-6 | 95.0% | 1.0g |
$1157.0 | 2025-03-19 |
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride
Introduction to (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride (CAS No. 1955547-40-6)
(1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride (CAS No. 1955547-40-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DFAA dihydrochloride, is characterized by its unique chemical structure and potential therapeutic applications. The presence of a difluoroethyl group and an aminopropan-2-yl moiety imparts distinct physicochemical properties that make it a promising candidate for various biological studies.
The chemical structure of (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride is composed of a primary amine group attached to a propan-2-yl chain, which is further substituted with a 2,2-difluoroethyl group. The dihydrochloride salt form enhances its solubility in aqueous media, making it suitable for in vitro and in vivo studies. This compound has been synthesized through various methodologies, including the reaction of 1-amino-2-propanol with 2,2-difluoroethyl chloride followed by acidification to form the dihydrochloride salt.
Recent research has focused on the biological activities and potential therapeutic applications of (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride. Studies have shown that this compound exhibits significant activity in modulating specific neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in the treatment of neurological disorders such as depression and anxiety.
In addition to its neuropharmacological properties, (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride has been investigated for its effects on cellular signaling pathways. Research has demonstrated that this compound can modulate the activity of certain kinases and phosphatases, which are key regulators of cellular processes such as proliferation and apoptosis. These findings open up new avenues for exploring its potential as a therapeutic agent in cancer and other proliferative diseases.
The pharmacokinetic properties of (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride have also been studied extensively. In preclinical models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and prolonged half-life make it an attractive candidate for further development as a drug candidate.
Toxicity studies have indicated that (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety assessments to ensure its safe use in clinical settings. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.
The potential therapeutic applications of (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride extend beyond neurological disorders and cancer. Recent studies have explored its anti-inflammatory properties, suggesting possible uses in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). Additionally, preliminary data indicate that this compound may have antiviral activity against certain RNA viruses, making it a candidate for further investigation in virology.
In conclusion, (1-aminopropan-2-yl)(2,2-difluoroethyl)amine dihydrochloride (CAS No. 1955547-40-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.
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